Cas no 1320201-22-6 (2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene)

2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo[1,2-b:4,5-b']dithiophene is a high-purity organotin compound used as a key intermediate in the synthesis of conjugated polymers for organic electronic applications. Its benzo[1,2-b:4,5-b']dithiophene (BDT) core, functionalized with branched alkyloxy side chains (2-n-octyldodecyl), enhances solubility and processability in organic solvents, facilitating thin-film deposition. The trimethylstannyl groups enable efficient Stille coupling reactions, allowing precise polymerization with electron-deficient comonomers to yield high-performance donor-acceptor copolymers. This compound is particularly valuable in organic photovoltaics (OPVs) and field-effect transistors (OFETs), where its structural design promotes optimal π-conjugation, charge transport, and morphological stability. Its consistent reactivity and purity make it a reliable choice for research and industrial applications in advanced materials.

2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene structure

1320201-22-6 structure

Product Name:2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene

CAS No:1320201-22-6

MF:C₅₆H₁₀₂O₂S₂Sn₂

MW:1108.95789384842

MDL:MFCD29472510

CID:2952418

PubChem ID:354333672

Update Time:2025-05-27

2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene Chemical and Physical Properties

Names and Identifiers

- 2,6-Bis(trimethylstannyl)-4,8-bis[(2-n-octyldodecyl)oxy]benzo[1,2-b:4,5-b']dithiophene
- i>:4,5-<i>b<
- B4488
- (4,8-bis((2-octyldodecyl)oxy)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane)
- 2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene
- MDL： MFCD29472510
- Inchi： 1S/C50H84O2S2.6CH3.2Sn/c1-5-9-13-17-21-23-27-31-35-43(33-29-25-19-15-11-7-3)41-51-47-45-37-39-54-50(45)48(46-38-40-53-49(46)47)52-42-44(34-30-26-20-16-12-8-4)36-32-28-24-22-18-14-10-6-2;;;;;;;;/h37-38,43-44H,5-36,41-42H2,1-4H3;6*1H3;;
- InChI Key： AZENTBKKKXIGMB-UHFFFAOYSA-N
- SMILES： [Sn](C)(C)(C)C1=CC2C(=C(C3C=C(SC=3C=2OCC(CCCCCCCC)CCCCCCCCCC)[Sn](C)(C)C)OCC(CCCCCCCC)CCCCCCCCCC)S1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 62
Rotatable Bond Count: 40
Complexity: 980
Topological Polar Surface Area: 74.9

2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene Security Information

Symbol:
Prompt：dangerous
Hazard Statement： H300+H310+H330-H410
Warning Statement： P260-P262-P264-P270-P271-P273-P280-P284-P301+P310+P330-P302+P352+P310+P361+P364-P304+P340+P310-P391-P403+P233-P405-P501
Hazardous Material transportation number：3146
HazardClass：6.1
PackingGroup：I

2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	1881529-1G	(4,8-Bis((2-octyldodecyl)oxy)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane), 98%	1320201-22-6	98%	1G	￥ 3000	2022-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B854465-100mg	2,6-Bis(trimethylstannyl)-4,8-bis[(2-n-octyldodecyl)oxy]benzo[1,2-b:4,5-b']dithiophene	1320201-22-6	>95.0%(HPLC)	100mg	￥1,259.00	2022-10-10
abcr	AB549708-200 mg	2,6-Bis(trimethylstannyl)-4,8-bis[(2-n-octyldodecyl)oxy]benzo[1,2-b:4,5-b']dithiophene; .	1320201-22-6		200mg	€265.50	2023-06-14
BAI LING WEI Technology Co., Ltd.	1881529-200MG	(4,8-Bis((2-octyldodecyl)oxy)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane), 98%	1320201-22-6	98%	200MG	￥ 1890	2022-04-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B4488-200mg	2,6-Bis(trimethylstannyl)-4,8-bis(2-n-octyldodecyl)oxybenzo1,2-b:4,5-b'dithiophene	1320201-22-6	95.0%(LC)	200mg	￥1690.0	2022-06-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B4488-200MG	2,6-Bis(trimethylstannyl)-4,8-bis[(2-n-octyldodecyl)oxy]benzo[1,2-b:4,5-b']dithiophene	1320201-22-6	>95.0%(HPLC)	200mg	¥1525.00	2024-04-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B79130-100mg	2，6-Bis(trimethylstannyl)-4，8-bis[(2-n-octyldodecyl)oxy]benzo[1，2-b:4，5-b']dithiophene	1320201-22-6	-	100mg	¥1838.0	2024-07-15
TRC	B536470-2mg	2,6-Bis(trimethylstannyl)-4,8-bis[(2-n-octyldodecyl)oxy]benzo[1,2-b:4,5-b']dithiophene	1320201-22-6		2mg	$ 50.00	2022-06-07
TRC	B536470-4mg	2,6-Bis(trimethylstannyl)-4,8-bis[(2-n-octyldodecyl)oxy]benzo[1,2-b:4,5-b']dithiophene	1320201-22-6		4mg	$ 65.00	2022-06-07
TRC	B536470-20mg	2,6-Bis(trimethylstannyl)-4,8-bis[(2-n-octyldodecyl)oxy]benzo[1,2-b:4,5-b']dithiophene	1320201-22-6		20mg	$ 160.00	2022-06-07